BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Guide to the Proper Disposal of
Spirobicromane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Spirobicromane

Cat. No.: B1297068

For researchers, scientists, and professionals in the field of drug development, the safe
handling and disposal of chemical compounds are critical for maintaining laboratory safety and
environmental integrity. This document provides a detailed guide to the proper disposal
procedures for Spirobicromane, compiled from safety data sheets and best practices for
structurally similar compounds.

Spirobicromane: Key Data

A summary of the key quantitative data for Spirobicromane is presented below, offering a
quick reference for its physical and chemical properties.

Property Value

CAS Number 3127-14-8

Molecular Formula C21H2404

Molecular Weight 340.41 g/mol

Melting Point 200 °C

Boiling Point 525.9 £ 50.0 °C (Predicted)

Density 1.27 £ 0.1 g/cm? (Predicted)

Flash Point -2 °C (literature)

Appearance White to almost white powder/crystal
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Experimental Protocol for Proper Disposal

Given the absence of explicit disposal instructions in the available Safety Data Sheets (SDS)

for Spirobicromane, the following protocol is based on the precautionary principle, treating the

substance as hazardous waste due to its chemical structure as a polyphenol and chroman
derivative.

. Personal Protective Equipment (PPE) and Safety Precautions:

Always wear appropriate personal protective equipment, including chemical-resistant gloves
(e.g., nitrile), safety goggles, and a laboratory coat.

Conduct all handling and disposal procedures within a certified chemical fume hood to
prevent inhalation of dust or vapors.

Ensure that a safety shower and eyewash station are readily accessible.

. Waste Collection and Segregation:

Solid Waste: Collect solid Spirobicromane waste, including contaminated items such as
weighing paper, gloves, and wipers, in a dedicated, clearly labeled, and sealable hazardous
waste container.

Liquid Waste: Should Spirobicromane be in a solution, do not dispose of it down the drain.
Collect the liquid waste in a sealed, properly labeled, and chemically resistant container. If
the solvent is flammable, the container should be stored in a flammable-liquids cabinet.

Avoid mixing Spirobicromane waste with other chemical waste streams unless compatibility
has been confirmed to prevent unintended reactions.

. Labeling and Storage:

Label the hazardous waste container with "Hazardous Waste," the full chemical name
"Spirobicromane," the CAS number (3127-14-8), and the approximate quantity of waste.

Store the sealed waste container in a designated, well-ventilated, and secure satellite
accumulation area away from incompatible materials.
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4. Disposal Procedure:

e The primary recommended method for the disposal of Spirobicromane is through a
licensed and certified hazardous waste disposal company.

» Contact your institution's Environmental Health and Safety (EHS) office to arrange for the
pickup and disposal of the hazardous waste.

e Incineration at a permitted hazardous waste facility is the preferred method of destruction for
this type of organic compound.

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of Spirobicromane.
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Caption: Spirobicromane Disposal Workflow.

 To cite this document: BenchChem. [Essential Guide to the Proper Disposal of
Spirobicromane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1297068#spirobicromane-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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